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Compound of Interest

Compound Name: 5-Hydroxysophoranone

Cat. No.: B12373633

Essential Safety and Handling of 5-
Hydroxysophoranone

Disclaimer: No specific Safety Data Sheet (SDS) for 5-Hydroxysophoranone is publicly
available. The following information is based on the safety data for the structurally similar
isoflavone, Genistein, and should be used as a guideline. It is crucial to conduct a thorough risk
assessment before handling this compound.

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 5-Hydroxysophoranone. The
procedural guidance herein is intended to build trust and provide value beyond the product
itself, ensuring a safe laboratory environment.

Hazard Identification and Classification

Based on data for the surrogate compound Genistein, 5-Hydroxysophoranone should be
treated as a hazardous substance. The primary hazards are summarized below.
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Hazard Class

Hazard Statement

Acute toxicity, oral (Category 4)

H302: Harmful if swallowed[1][2][3]

Skin corrosion/irritation (Category 2)

H315: Causes skin irritation[1][2]

Serious eye damage/eye irritation (Category 2A)

H319: Causes serious eye irritation[1][2]

Specific target organ toxicity, single exposure

(Respiratory tract irritation)

H335: May cause respiratory irritation[1][2]

Hazardous to the aquatic environment, acute

hazard (Category 1)

H400: Very toxic to aquatic life[1]

Hazardous to the aquatic environment, long-

term hazard (Category 1)

H410: Very toxic to aquatic life with long lasting
effects[1]

Personal Protective Equipment (PPE)

To ensure the safety of personnel, the following personal protective equipment must be worn

when handling 5-Hydroxysophoranone.

Protection Type

Recommended Equipment

Eye/Face Protection

Safety goggles with side-shields or a face
shield.[2]

Hand Protection

Protective gloves (e.g., nitrile, neoprene).[2]

Skin and Body Protection

Impervious clothing, such as a lab coat, to

prevent skin contact.[2]

Respiratory Protection

A suitable respirator (e.g., N95) should be used

to avoid inhalation of dust or aerosols.[4]

Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of the

compound and ensuring a safe working environment.
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Aspect Procedure

Avoid the formation of dust and aerosols.[5] Do
Sa not eat, drink, or smoke when using this
afe Handlin
J product.[2] Wash hands thoroughly after

handling.[2]

Keep the container tightly sealed in a cool, dry,

and well-ventilated area.[6] Store away from
Storage ) ) N

direct sunlight and sources of ignition.[6] For

long-term stability, store at -20°C.[7]

Strong acids/alkalis, and strong

Incompatible Materials o ]
oxidizing/reducing agents.[2][6]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is essential.

Exposure Route First Aid Procedure

Rinse mouth. Call a POISON CENTER or

If Swallowed L
doctor/physician if you feel unwell.[6]
If on Skin Wash with plenty of soap and water.[2]
Remove the victim to fresh air and keep at rest
If Inhaled ) - ]
in a position comfortable for breathing.[2]
Rinse cautiously with water for several minutes.
If in Eyes Remove contact lenses, if present and easy to

do. Continue rinsing.[2]

Disposal Considerations

Dispose of 5-Hydroxysophoranone and its container in accordance with local, regional, and
national regulations. The compound is very toxic to aquatic life with long-lasting effects, so
environmental release must be avoided.[1]
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Waste Type

Disposal Method

Unused Product

Dispose of contents/container to an approved

waste disposal plant.[6]

Contaminated Packaging

Handle as unused product.

Operational Workflow

The following diagram outlines the standard operational workflow for handling 5-

Hydroxysophoranone in a laboratory setting.
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Operational Workflow for Handling 5-Hydroxysophoranone
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Operational Workflow for Handling 5-Hydroxysophoranone
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Emergency Response Plan

This diagram illustrates the immediate actions to be taken in case of an accidental spill or

exposure to 5-Hydroxysophoranone.

Emergency Response Plan for 5-Hydroxysophoranone

Spill Response Exposure Response

Exposure Occurs

Remove Contaminated Clothing

Evacuate Immediate Area

\ 4

Eye Contact:
Flush with Water for 15 mins

Y

Skin Contact: Inhalation:
Wash with Soap and Water Move to Fresh Air

/
Notify Lab Supervisor and EHS
4
Contain Spill with
Absorbent Material

4

Clean Spill Area
(with appropriate PPE)

\ 4

Dispose of Contaminated
Material as Hazardous Waste

Seek Immediate
Medical Attention

M
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Emergency Response Plan for 5-Hydroxysophoranone

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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